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Abstract
2-(Methoxymethyl)benzoic acid, a synthetically accessible aromatic carboxylic acid, serves

as a valuable scaffold in medicinal chemistry and drug discovery. While direct research into its

biological activities is limited, its derivatives have demonstrated significant potential across

various therapeutic areas. This technical guide explores the prospective research applications

of 2-(Methoxymethyl)benzoic acid by examining the pharmacological profiles of its key

analogues. We delve into its role as a precursor for compounds with anti-inflammatory, anti-

allergic, and anticancer properties. This document provides a comprehensive overview of the

synthesis of the core molecule, detailed experimental protocols for evaluating its derivatives,

and a summary of quantitative biological data. Furthermore, we visualize the key signaling

pathways—COX/NF-κB, FcεRI, and MAPK/ERK—implicated in the activities of its derivatives,

offering a roadmap for future research and development.

Introduction
2-(Methoxymethyl)benzoic acid (CAS No: 88550-19-0) is an organic compound featuring a

benzoic acid backbone with a methoxymethyl substituent at the ortho position.[1] Its
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bifunctional nature, possessing both a carboxylic acid and an ether linkage, makes it a versatile

building block in organic synthesis. Although comprehensive biological studies on 2-
(Methoxymethyl)benzoic acid itself are not widely published, its structural motif is present in a

variety of pharmacologically active molecules. Research into its derivatives has revealed

promising activities, suggesting that the 2-(methoxymethyl)benzoic acid core can be a

privileged scaffold for the development of novel therapeutics.

This guide will focus on the potential research applications of 2-(Methoxymethyl)benzoic acid
by highlighting the significant findings related to its derivatives, thereby providing a strong

rationale for its use in drug discovery programs.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(Methoxymethyl)benzoic acid is

presented in Table 1. This information is crucial for its handling, formulation, and application in

experimental settings.

Property Value Reference

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

CAS Number 88550-19-0 [1]

IUPAC Name 2-(methoxymethyl)benzoic acid [1]

SMILES COCC1=CC=CC=C1C(=O)O [1]

LogP (Predicted) 1.7 [1]

Synthesis of 2-(Methoxymethyl)benzoic Acid
The synthesis of 2-(methoxymethyl)benzoic acid can be achieved through various routes. A

common and effective method involves the ring-opening of phthalide followed by methylation.

General Synthetic Workflow
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The synthesis from phthalide is a two-step process involving hydrolysis and subsequent

methylation.
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Phthalide

Sodium 2-(hydroxymethyl)benzoate

  NaOH, H₂O, Reflux

2-(Methoxymethyl)benzoic acid

  Dimethyl sulfate, Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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